Cas no 62563-15-9 ((2S,3S)-Dibutyl 2,3-dihydroxysuccinate)

• Product Name: (2S,3S)-Dibutyl 2,3-dihydroxysuccinate
• CAS No: 62563-15-9
• MF: C₁₂H₂₂O₆
• MW: 262.299484729767
• CID: 57882
• PubChem ID: 6992610
• Update Time: 2025-05-27

(2S,3S)-Dibutyl 2,3-dihydroxysuccinate Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-Dibutyl 2,3-dihydroxysuccinate
• (-)-DIBUTYL-D-TARTRATE
• dibutyl (2S,3S)-2,3-dihydroxybutanedioate
• 62563-15-9
• SCHEMBL7412284
• (2S,3S)-Dibutyl2,3-dihydroxysuccinate
• PCYQQSKDZQTOQG-UWVGGRQHSA-N
• Dibutyl D-tartrate
• Di-n-butyl d-tartrate
• MFCD00068377
• (2S,3S)-2,3-dihydroxybutanedioic acid dibutyl ester
• A833852
• d-Weinsaures Dibutyl
• DTXSID40426326
• G84017

• MDL： MFCD00068377
• Inchi： 1S/C12H22O6/c1-3-5-7-17-11(15)9(13)10(14)12(16)18-8-6-4-2/h9-10,13-14H,3-8H2,1-2H3/t9-,10-/m0/s1
• InChI Key： PCYQQSKDZQTOQG-UWVGGRQHSA-N
• SMILES： O(C([C@H]([C@@H](C(=O)OCCCC)O)O)=O)CCCC

Computed Properties

• Exact Mass: 262.14200
• Monoisotopic Mass: 262.141638
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 93.1

Experimental Properties

• Color/Form: Not available
• Density: 1.1214 (rough estimate)
• Melting Point: 21 ºC
• Boiling Point: 160 ºC
• Flash Point: 119.2 °C
• Refractive Index: 1.4420 (estimate)
• PSA: 93.06000
• LogP: 0.39480
• Solubility: Not available

(2S,3S)-Dibutyl 2,3-dihydroxysuccinate Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25